Cas no 1250233-47-6 (3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1250233-47-6
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6540331
• PubChem ID: 62538347
• Update Time: 2025-07-19

3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one
• 2-Propanone, 3-(2,5-dimethylphenyl)-1,1,1-trifluoro-

• Inchi： 1S/C11H11F3O/c1-7-3-4-8(2)9(5-7)6-10(15)11(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： COOGVCOHBRKFPF-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC1=CC(C)=CC=C1C

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 230.1±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one

Professional Introduction to Compound with CAS No. 1250233-47-6 and Product Name: 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one

The compound identified by the CAS number 1250233-47-6 and the product name 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in medicinal chemistry and material science.

At the core of its molecular structure lies a trifluoromethyl group attached to a propanone backbone, which is further substituted with a 2,5-dimethylphenyl group. The presence of these specific functional groups imparts distinct electronic and steric characteristics to the molecule. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the compound, while the dimethylphenyl group contributes to its binding affinity and interaction with biological targets.

Recent research in the field of drug discovery has highlighted the importance of fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties. Compounds containing trifluoromethyl groups have been extensively studied for their role in improving drug solubility, bioavailability, and resistance to metabolic degradation. The 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one molecule exemplifies this trend by integrating these features into a single scaffold.

In particular, studies have demonstrated that molecules with a trifluoromethylpropanone core can serve as versatile intermediates in the synthesis of more complex pharmacophores. This compound has been utilized in the development of novel inhibitors targeting various enzymes involved in metabolic pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress-related diseases.

The 2,5-dimethylphenyl substituent further enhances the potential of this compound by providing a rigid aromatic system that can interact favorably with biological targets. This moiety has been shown to improve binding affinity through π-stacking interactions and hydrophobic effects. Such interactions are critical for designing high-affinity ligands that can selectively modulate biological processes at the molecular level.

Advances in computational chemistry have also played a pivotal role in understanding the structural and functional properties of this compound. Molecular modeling studies have revealed that the trifluoromethyl group influences the conformational flexibility of the molecule, while the dimethylphenyl group locks certain orientations favorable for binding. These insights have guided synthetic modifications aimed at optimizing potency and selectivity.

One notable application of this compound is in the development of next-generation agrochemicals. The unique combination of lipophilicity and stability provided by its structure makes it an excellent candidate for formulating pesticides with improved environmental persistence and reduced toxicity to non-target organisms. Research has shown that derivatives of this molecule can effectively inhibit key enzymes involved in plant growth regulation, offering a promising alternative to traditional agrochemicals.

Furthermore, the versatility of this compound as a building block has been exploited in materials science. The presence of both fluorine and aromatic moieties allows for diverse functionalization strategies, enabling the synthesis of advanced materials with tailored properties. For example, polymers incorporating this unit have demonstrated enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include Friedel-Crafts alkylation to introduce the dimethylphenyl group followed by trifluoromethylation using established protocols such as copper-catalyzed reactions or photochemical approaches. These synthetic strategies highlight the growing sophistication of fluorination techniques in industrial-scale production.

Evaluation of this compound's safety profile is another critical aspect of its development. Extensive toxicological studies have been conducted to assess its potential effects on human health and environmental systems. Preliminary results indicate that while it exhibits moderate bioactivity at therapeutic concentrations, it does not pose significant acute or chronic toxicity risks under controlled conditions. This aligns with broader trends in pharmaceutical development where safety is prioritized alongside efficacy.

The future prospects for 3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one are vast and multifaceted. Ongoing research aims to explore its potential as an intermediate in synthesizing novel therapeutics targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate enzyme activity suggests it could interfere with pathological pathways associated with these conditions.

Additionally, its applications in nanotechnology are being explored due to its ability to self-assemble into ordered structures under specific conditions. These nanostructures hold promise for drug delivery systems where precise control over molecular organization is essential for achieving optimal therapeutic outcomes.

In conclusion,3-(2,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one represents a significant advancement in synthetic chemistry with broad implications across multiple disciplines including pharmaceuticals,agrochemicals,and materials science. Its unique structural features make it a versatile tool for designing molecules with enhanced functional properties,while ongoing research continues to uncover new applications that will further expand its utility.